1-benzyl-3,7-dimethyl-8-sulfanylidene-9H-purine-2,6-dione

• IUPAC Name: 1-benzyl-3,7-dimethyl-8-sulfanylidene-9H-purine-2,6-dione
• InChI: InChI=1S/C14H14N4O2S/c1-16-10-11(15-13(16)21)17(2)14(20)18(12(10)19)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,15,21)
• InChI Key: XKJGXAHYTWXZMP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(NC1=S)N(C(=O)N(C2=O)CC3=CC=CC=C3)C
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol

Description

1-benzyl-3,7-dimethyl-8-sulfanylidene-9H-purine-2,6-dione is a purine derivative known for its potent biological activities. This compound is also referred to as 8-thioguanosine or 8-SG. It has been extensively studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Properties

1-Benzyl-3,7-dimethyl-8-sulfanylidene-9H-purine-2,6-dione serves as a foundational compound in the synthesis of various derivatives with potential pharmacological activities. For instance, studies have demonstrated the design and synthesis of 8-aminoalkyl derivatives of purine-2,6-dione, highlighting the chemical versatility of purine dione derivatives in generating compounds with significant receptor affinities, particularly towards serotonin receptors. These compounds exhibit antidepressant and anxiolytic properties, underscoring the therapeutic potential of modified purine diones in neuropsychiatric disorders (Chłoń-Rzepa et al., 2013).

Another study focused on the synthesis of new 6-purineselenyl and 8-(1,3,4-thiadiazolyl)-7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-dione derivatives. These compounds were characterized by various spectroscopic methods, indicating the structural diversity achievable through modifications at different positions on the purine dione backbone. This research contributes to the development of novel compounds with potential applications in medicinal chemistry (Gobouri, 2020).

Biological Activity and Therapeutic Potential

The modifications of 1-benzyl-3,7-dimethyl-8-sulfanylidene-9H-purine-2,6-dione derivatives have shown promise in various biological applications. For example, derivatives have been evaluated for their affinity towards serotonin receptors, suggesting potential roles in the treatment of anxiety and depression through modulating neurotransmitter systems. The identification of compounds with mixed receptor ligand profiles underscores the therapeutic versatility of these derivatives in addressing complex neuropsychiatric conditions (Chłoń-Rzepa et al., 2013).

Moreover, the exploration of 6-purineselenyl derivatives has expanded the chemical space of purine dione derivatives, suggesting potential for the discovery of novel pharmacophores with unique biological activities. These efforts are indicative of the ongoing research aimed at leveraging the purine scaffold for the development of new therapeutic agents (Gobouri, 2020).